Cas no 2680839-79-4 (benzyl N-(4-butyl-2-cyanophenyl)carbamate)

• Product Name: benzyl N-(4-butyl-2-cyanophenyl)carbamate
• CAS No: 2680839-79-4
• MF: C₁₉H₂₀N₂O₂
• MW: 308.374304771423
• CID: 5636099
• PubChem ID: 165920684
• Update Time: 2025-05-20

benzyl N-(4-butyl-2-cyanophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(4-butyl-2-cyanophenyl)carbamate
• 2680839-79-4
• EN300-28291856

• Inchi： 1S/C19H20N2O2/c1-2-3-7-15-10-11-18(17(12-15)13-20)21-19(22)23-14-16-8-5-4-6-9-16/h4-6,8-12H,2-3,7,14H2,1H3,(H,21,22)
• InChI Key： VGVXHDCXXMPDJH-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C#N)CCCC)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 308.152477885g/mol
• Monoisotopic Mass: 308.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 62.1Ų

Additional information on benzyl N-(4-butyl-2-cyanophenyl)carbamate

Benzyl N-(4-Butyl-2-Cyanophenyl)Carbamate (CAS No. 2680839-79-4): A Comprehensive Overview

Benzyl N-(4-butyl-2-cyanophenyl)carbamate (CAS No. 2680839-79-4) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique carbamate functional group and cyanophenyl moiety, serves as a valuable intermediate in the synthesis of bioactive molecules. Its molecular structure, which includes a benzyl group and a butyl chain, contributes to its versatility in chemical reactions and potential applications.

The growing interest in benzyl N-(4-butyl-2-cyanophenyl)carbamate can be attributed to its role in the development of novel therapeutic agents. Researchers are particularly intrigued by its potential as a building block for small-molecule inhibitors and kinase-targeted drugs, which are currently hot topics in drug discovery. With the rise of personalized medicine and targeted therapies, compounds like this are increasingly sought after for their ability to modulate specific biological pathways.

From a chemical perspective, benzyl N-(4-butyl-2-cyanophenyl)carbamate exhibits notable stability under standard laboratory conditions, making it suitable for various synthetic applications. Its cyanophenyl group enhances its reactivity in nucleophilic substitution reactions, while the carbamate linkage provides a robust scaffold for further modifications. These properties align well with current trends in green chemistry and sustainable synthesis, as researchers seek efficient and environmentally friendly methods to produce complex molecules.

In the pharmaceutical industry, benzyl N-(4-butyl-2-cyanophenyl)carbamate is often explored for its potential in cancer research and neurodegenerative disease studies. The compound's ability to interact with specific enzyme targets has made it a subject of interest in the development of tyrosine kinase inhibitors and anti-inflammatory agents. These applications are particularly relevant given the increasing global focus on precision medicine and drug repurposing strategies.

The synthesis of benzyl N-(4-butyl-2-cyanophenyl)carbamate typically involves multi-step organic reactions, with careful attention to yield optimization and purity control. Modern techniques such as flow chemistry and microwave-assisted synthesis have been employed to improve the efficiency of its production. These advancements address the growing demand for cost-effective and scalable synthetic methods in the chemical and pharmaceutical industries.

From a commercial standpoint, benzyl N-(4-butyl-2-cyanophenyl)carbamate (CAS No. 2680839-79-4) has seen steady growth in market demand, particularly from research institutions and contract manufacturing organizations. The compound's applications in high-throughput screening and medicinal chemistry platforms have contributed to its popularity. Suppliers often highlight its high purity grade and consistent quality as key selling points to meet the stringent requirements of pharmaceutical clients.

Analytical characterization of benzyl N-(4-butyl-2-cyanophenyl)carbamate typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods ensure proper identification and quality control, which are critical for research applications. The compound's spectral properties have been well-documented, providing valuable reference data for scientists working with this material.

Storage and handling of benzyl N-(4-butyl-2-cyanophenyl)carbamate require standard laboratory precautions. While not classified as hazardous under normal conditions, proper chemical safety protocols should always be followed. The compound is typically stored at room temperature in tightly sealed containers, protected from moisture and light to maintain its stability over extended periods.

Future research directions for benzyl N-(4-butyl-2-cyanophenyl)carbamate may explore its potential in bioconjugation chemistry and prodrug development. The increasing interest in targeted drug delivery systems and theranostic applications could open new opportunities for this versatile compound. Additionally, its structural features make it a candidate for investigation in materials science applications, particularly in the development of specialty polymers.

For researchers seeking information about benzyl N-(4-butyl-2-cyanophenyl)carbamate, common search queries often include its synthetic procedure, spectral data, and commercial availability. The compound's CAS number (2680839-79-4) serves as a crucial identifier in chemical databases and procurement systems. Suppliers frequently update their product listings with detailed specifications to meet the information needs of the scientific community.

In conclusion, benzyl N-(4-butyl-2-cyanophenyl)carbamate represents an important chemical entity with diverse applications in pharmaceutical research and development. Its unique structural features and synthetic versatility position it as a valuable tool for medicinal chemists and researchers exploring new therapeutic approaches. As scientific understanding of structure-activity relationships continues to advance, this compound is likely to maintain its relevance in cutting-edge drug discovery programs.